4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide

• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide
• InChI: InChI=1S/C22H18N2O3/c1-13-3-6-15(7-4-13)21(26)23-16-8-9-19(25)17(12-16)22-24-18-11-14(2)5-10-20(18)27-22/h3-12,24H,1-2H3,(H,23,26)/b22-17+
• InChI Key: AIBYJFBMMIYEDB-OQKWZONESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)NC2=C/C(=C\3/NC4=C(O3)C=CC(=C4)C)/C(=O)C=C2
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC(=C3NC4=C(O3)C=CC(=C4)C)C(=O)C=C2

Description

4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a number of interesting properties, including its ability to interact with biological systems in a variety of ways. In

Mechanism of Action

The mechanism of action of 4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide is not fully understood, but it is thought to involve the interaction of the compound with certain receptors in the body. Specifically, it has been shown to interact with the CB1 and CB2 receptors in the brain, which are involved in regulating pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide has a number of biochemical and physiological effects. For example, it has been found to have anti-inflammatory properties, and has been shown to inhibit the growth of certain cancer cells. It has also been shown to have an effect on pain perception, and may be useful in the treatment of certain types of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide in lab experiments is its ability to interact with certain receptors in the body, making it a useful tool for studying the mechanisms of certain physiological processes. However, one limitation is that the compound is relatively complex, and may be difficult to synthesize in large quantities.

Future Directions

There are a number of potential future directions for research on 4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide. One area of interest is in the study of neurological disorders, as this compound has been found to interact with certain receptors in the brain. Additionally, further research could be done to explore the anti-inflammatory and anti-cancer properties of the compound. Finally, there is potential for the development of new drugs based on the structure of 4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide, which could have a number of therapeutic applications.

Synthesis Methods

The synthesis of 4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide involves several steps, including the reaction of 4-methylbenzoyl chloride with 2-amino-5-methylbenzoxazole, followed by the reaction of the resulting compound with cyclohexanone. The final step involves the reaction of the intermediate compound with 3,5-dimethylphenyl isocyanate to yield the final product.

Scientific Research Applications

4-methyl-N-[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]benzamide has a number of potential applications in scientific research. One area of interest is in the study of neurological disorders, as this compound has been found to interact with certain receptors in the brain. It has also been studied for its potential anti-inflammatory properties, as well as its ability to inhibit the growth of certain cancer cells.